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Compound of Interest

Compound Name:
Ethyl 4-anilinopiperidine-1-

carboxylate

Cat. No.: B569744 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Ethyl 4-anilinopiperidine-1-carboxylate is a key synthetic intermediate, primarily recognized

for its role as a precursor in the synthesis of various pharmaceuticals, including fentanyl and its

analogues.[1] A thorough understanding of its physicochemical properties is essential for its

handling, characterization, and application in synthetic chemistry. This technical guide provides

a comprehensive overview of these properties, along with relevant experimental protocols and

a visualization of its synthetic pathway.

Core Physicochemical Properties
The physicochemical properties of Ethyl 4-anilinopiperidine-1-carboxylate have been

determined through a combination of computational methods and experimental data for related

compounds. A summary of these properties is presented in the table below.
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Property Value Source

Molecular Formula C₁₄H₂₀N₂O₂ [2][3]

Molecular Weight 248.32 g/mol [2]

IUPAC Name
ethyl 4-anilinopiperidine-1-

carboxylate
[2]

CAS Number 116512-92-6 [3][4]

Canonical SMILES
CCOC(=O)N1CCC(CC1)NC2=

CC=CC=C2
[2][3]

InChI

InChI=1S/C14H20N2O2/c1-2-

18-14(17)16-10-8-13(9-11-

16)15-12-6-4-3-5-7-12/h3-

7,13,15H,2,8-11H2,1H3

[2][3]

InChIKey
AOCPQWXKKIAVLT-

UHFFFAOYSA-N
[2][3]

Computed XLogP3 2.7 [2]

Melting Point

Not experimentally determined

in the reviewed literature. For a

related compound, tert-Butyl 4-

[N-(1-oxopropyl)-N-

phenylamino]-1-benzyl-4-

piperidinecarboxylate, the

melting point is 126–127 °C.[5]

N/A

Boiling Point

Not experimentally determined

in the reviewed literature. For a

related compound, Ethyl 4-

hydroxypiperidine-1-

carboxylate, the boiling point is

275.1 °C at 760 mmHg.[6]

N/A

Solubility Not experimentally determined

in the reviewed literature. The

related precursor, 4-

N/A
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anilinopiperidine hydrochloride,

exhibits solubility in various

solvents including DMF (0.16

mg/ml), DMSO (10 mg/ml),

Ethanol (0.25 mg/ml),

Methanol (1 mg/ml), and PBS

(pH 7.2, 10 mg/ml).[7]

pKa
Not experimentally determined

in the reviewed literature.
N/A

Experimental Protocols
The following sections detail the methodologies for the synthesis and characterization of Ethyl
4-anilinopiperidine-1-carboxylate.

Synthesis of Ethyl 4-anilinopiperidine-1-carboxylate
The synthesis is typically a two-step process involving the formation of the precursor 4-

anilinopiperidine (4-ANPP) followed by N-acylation.[1]

Step 1: Reductive Amination to form 4-Anilinopiperidine (4-ANPP)

This step involves the reaction of 4-piperidone with aniline.[1]

Materials: 4-piperidone hydrochloride, aniline, zinc powder, aqueous acetic acid.

Procedure:

A mixture of 4-piperidone hydrochloride and aniline is stirred in aqueous acetic acid at

room temperature for 20-30 hours to form the intermediate imine.

Zinc powder is added to the mixture to facilitate the reduction of the imine.

The reaction mixture is then heated to reflux at 65–80°C for an additional 20-30 hours to

complete the reduction to the secondary amine, 4-ANPP.

The product, 4-ANPP, is isolated and purified.
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Step 2: N-acylation to form Ethyl 4-anilinopiperidine-1-carboxylate

The synthesized 4-ANPP is then acylated using ethyl chloroformate.[1]

Materials: 4-anilinopiperidine (4-ANPP), ethyl chloroformate, a suitable base (e.g.,

triethylamine), and an appropriate solvent (e.g., dichloromethane).

Procedure:

4-ANPP is dissolved in the solvent and the base is added.

The solution is cooled in an ice bath.

Ethyl chloroformate is added dropwise to the cooled solution with stirring.

The reaction is allowed to proceed to completion.

The final product, Ethyl 4-anilinopiperidine-1-carboxylate, is isolated and purified.

Characterization by Nuclear Magnetic Resonance (NMR)
Spectroscopy
¹H NMR spectroscopy is a key technique for the structural confirmation of Ethyl 4-
anilinopiperidine-1-carboxylate.[1]

Instrumentation: A standard NMR spectrometer (e.g., Bruker 500 MHz).[5]

Sample Preparation: The purified compound is dissolved in a suitable deuterated solvent

(e.g., CDCl₃ or DMSO-d₆).

Data Acquisition: A standard ¹H NMR spectrum is acquired.

Expected Chemical Shifts:

The methyl (CH₃) protons of the ethyl ester group typically appear as a triplet around 1.25

ppm.[1]
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The methylene (CH₂) protons of the ethyl ester group are expected as a quartet around

4.12 ppm.[1]

The protons on the piperidine ring generally produce signals in the range of 2.85–3.40

ppm.[1]

Visualized Synthesis Workflow
The following diagram illustrates the synthetic pathway for Ethyl 4-anilinopiperidine-1-
carboxylate.

Synthesis of Ethyl 4-anilinopiperidine-1-carboxylate

Step 1: Reductive Amination

Step 2: N-Acylation
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Aniline
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4-ANPP + Ethyl ChloroformateEthyl Chloroformate Ethyl 4-anilinopiperidine-1-carboxylate

  Base (e.g., Et3N)
  Solvent (e.g., CH2Cl2)

Click to download full resolution via product page

Caption: Synthetic pathway of Ethyl 4-anilinopiperidine-1-carboxylate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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